Cas no 7274-88-6 (D-Lysine monohydrochloride)

• Product Name: D-Lysine monohydrochloride
• CAS No: 7274-88-6
• MF: C₆H₁₅ClN₂O₂
• MW: 182.6485
• MDL: MFCD00012920
• CID: 47313
• PubChem ID: 81691
• Update Time: 2026-04-27

D-Lysine monohydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Lysine hydrochloride
• D-2,6-Diaminocaproic acid, hydrochloride
• D-LYS hydrochloride
• D-Lysine monohydrochloride
• H-D-Lys-OH
• D-(-)-Lysine Monohydrochloride
• (R)-2,6-Diaminohexanoic acid hydrochloride
• D-lys HCl
• D-LYSINE ·HCL
• D-LYSINE HCL
• H-D-Lys-OH · HCl
• H-D-Lys-OH.HCl
• H-D-Lys-OH•HCl
• (R)-D-lysine monohydrochloride
• D-Lys.HCl
• D-Lysine monohydroch
• D-Lysine-d4 HCL
• HCl*H-D-Lys-OH
• H-D-LYS-OH HCL
• H-D-Lys-OH hydrochloride
• hydrochloride,d-lysin
• D-2,6-Diaminohexanoic acid hydrochloride
• H-D-Lys-OH·HCl
• D-Lysine, monohydrochloride
• D-Lysine, hydrochloride
• Lysine, monohydrochloride, D-
• D-Lysine, hydrochloride (1:1)
• Lysine, hydrochloride, D-
• KK611JDE1N
• lysine, chloride
• (2R)-2,6-diaminohexanoic acid hydrochloride
• (R)-2,6-Diaminohexanoic acid monohydrochloride
• D-2,6-diaminohexanoic acid monohydrochloride
• H-D-Lys-OH.xHCl
• F1905-7192
• Z1741982753
• MFCD00012920
• LYSINE, D-, MONOHYDROCHLORIDE
• AKOS015924114
• C6H15ClN2O2
• UNII-KK611JDE1N
• (R)-lysine HCl salt
• L-9000
• AC-8659
• 7274-88-6
• Lysine hydrochloride, D-
• HY-Y1804
• NSC-206291
• EN300-93767
• Q27124103
• CS-D1670
• 42334-88-3
• EINECS 230-691-6
• (2R)-2,6-diaminohexanoic acid;hydrochloride
• D-Lysine monohydrochloride, >=98% (TLC)
• D-Lysine, HCl
• CHEBI:53558
• NS00080722
• D-Lysine monohydrochloride, Vetec(TM) reagent grade, >=98%
• AS-14183
• SCHEMBL706905
• L0128
• NSC 206291
• DTXSID80884365
• D-Lysine (monohydrochloride)

• MDL： MFCD00012920
• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
• InChI Key： BVHLGVCQOALMSV-NUBCRITNSA-N
• SMILES： Cl[H].O([H])C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O
• BRN： 4356907

Computed Properties

• Exact Mass: 182.08235
• Monoisotopic Mass: 182.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 89.3

Experimental Properties

• Color/Form: White solid
• Melting Point: 266 °C (dec.) (lit.)
• Boiling Point: 311.5ºC at 760 mmHg
• Flash Point: 142.2℃
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• PSA: 89.34
• LogP: 1.72990
• Specific Rotation: -21 º (c=8, 6N HCl)
• Solubility: Soluble in water

D-Lysine monohydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：21
• RTECS：OL5632500
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Lysine monohydrochloride

D-Lysine monohydrochloride (CAS No. 7274-88-6): A Comprehensive Overview in Modern Research

D-Lysine monohydrochloride, a derivative of the essential amino acid lysine, is a compound of significant interest in the field of pharmaceutical and biochemical research. With the CAS number 7274-88-6, this compound has garnered attention for its diverse applications and potential benefits in various therapeutic contexts. This article provides an in-depth exploration of D-Lysine monohydrochloride, focusing on its chemical properties, biological significance, and the latest research findings that underscore its importance in contemporary scientific studies.

The molecular structure of D-Lysine monohydrochloride consists of a basic amino group, an α-amino group, a carboxyl group, and a side chain containing an amino group. The hydrochloride form enhances its solubility in water, making it highly suitable for formulation in aqueous solutions for both laboratory and clinical use. This solubility profile is particularly advantageous for drug delivery systems where bioavailability and stability are critical factors.

In recent years, D-Lysine monohydrochloride has been extensively studied for its potential role in enhancing immune function. Research indicates that lysine derivatives can modulate the activity of certain enzymes and proteins involved in immune responses. For instance, studies have shown that D-Lysine can influence the production of cytokines, which are crucial for coordinating immune responses. This has led to investigations into its use as a supplement or therapeutic agent in conditions where immune support is needed.

Another area of interest is the application of D-Lysine monohydrochloride in the management of cardiovascular health. Emerging research suggests that lysine derivatives may have vasodilatory effects, helping to improve blood flow and reduce blood pressure. These effects are attributed to the ability of lysine to interact with various signaling pathways that regulate vascular tone. Further studies are ongoing to fully elucidate these mechanisms and explore potential therapeutic applications.

The compound has also been explored for its potential role in neuroprotection. Some preliminary studies suggest that D-Lysine monohydrochloride may help protect against neurodegenerative diseases by influencing the levels of certain neurotransmitters and reducing oxidative stress. While more research is needed to confirm these findings, they open up exciting possibilities for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, D-Lysine monohydrochloride is valued in industrial and agricultural settings. Its role as a building block for more complex molecules makes it useful in the synthesis of various compounds used in food additives, animal feed supplements, and even biodegradable materials. The versatility of this compound underscores its importance not only in medical research but also in broader chemical applications.

The synthesis of D-Lysine monohydrochloride typically involves the reaction of L-lysine with hydrochloric acid under controlled conditions. This process ensures high purity and yield, making it readily available for research and commercial purposes. Advances in synthetic methodologies have further improved the efficiency and scalability of production, ensuring that researchers have access to sufficient quantities for their studies.

Future research directions for D-Lysine monohydrochloride are likely to focus on optimizing its therapeutic applications and exploring new mechanisms of action. The growing body of evidence supporting its benefits in immune modulation, cardiovascular health, and neuroprotection makes it a promising candidate for further investigation. Collaborative efforts between academic researchers and industry professionals will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, D-Lysine monohydrochloride (CAS No. 7274-88-6) is a multifaceted compound with significant implications across multiple fields. Its unique chemical properties and biological activities make it a valuable tool in both research and practical applications. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, offering new hope for advancements in medicine and beyond.